Cas no 1209989-46-7 (2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide)

• Product Name: 2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide
• CAS No: 1209989-46-7
• MF: C₁₆H₁₈ClF₃N₂OS
• MW: 378.840132236481
• CID: 6446018
• PubChem ID: 45658948
• Update Time: 2025-05-26

2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033568654
• 1209989-46-7
• 2-[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl-N-(2-cyano-3-methylbutan-2-yl)propanamide
• EN300-26685120
• 2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide
• Z17288593

• Inchi： 1S/C16H18ClF3N2OS/c1-9(2)15(4,8-21)22-14(23)10(3)24-11-5-6-13(17)12(7-11)16(18,19)20/h5-7,9-10H,1-4H3,(H,22,23)
• InChI Key： SLKIZWVIJVEESR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)SC(C)C(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 378.0780466g/mol
• Monoisotopic Mass: 378.0780466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 78.2Ų

Additional information on 2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide

Comprehensive Overview of 2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide (CAS No. 1209989-46-7)

2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide, with the CAS number 1209989-46-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloro-trifluoromethylphenyl moiety and a cyano-dimethylpropyl backbone, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications due to its structural complexity and reactivity.

The compound's sulfanyl linkage and propanamide group make it a versatile intermediate in synthetic chemistry. Its trifluoromethyl component is especially noteworthy, as this group is often associated with enhanced metabolic stability and bioavailability in drug design. Recent studies have explored its utility in developing novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, 2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide has been investigated for its potential role in sustainable synthesis. The incorporation of fluorine atoms into organic molecules is a hot topic, as it often improves efficacy while reducing environmental impact. This aligns with the broader industry shift toward eco-friendly chemical processes and reduced carbon footprints.

From a commercial perspective, the compound's CAS No. 1209989-46-7 is frequently searched in databases by chemists and procurement specialists. Its scarcity in public literature has also sparked curiosity, with many researchers querying its synthetic pathways and spectroscopic data. Analytical techniques such as NMR and HPLC are commonly employed to characterize this molecule, reflecting the importance of advanced instrumentation in modern chemical analysis.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide. Computational models increasingly predict the bioactivity of such structures, accelerating the identification of promising candidates for further study. This synergy between machine learning and experimental chemistry is reshaping how novel molecules are evaluated and optimized.

Safety and handling protocols for this compound are also a common query among laboratory professionals. While it is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. Such precautions align with the broader emphasis on laboratory safety standards and risk mitigation in chemical research.

In summary, 2-{[4-chloro-3-(trifluoromethyl)phenyl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)propanamide represents a fascinating case study in contemporary chemical innovation. Its multifaceted applications—from medicinal chemistry to sustainable synthesis—highlight its relevance in addressing current scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in advancing both theoretical knowledge and practical solutions across multiple disciplines.